(Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-3-nitrobenzamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-oxo-2-(propylamino)ethylidene]isoindol-1-yl]-3-nitrobenzamide
• InChI: InChI=1S/C21H17N5O4/c1-2-10-23-21(28)17(12-22)18-15-8-3-4-9-16(15)19(24-18)25-20(27)13-6-5-7-14(11-13)26(29)30/h3-9,11H,2,10H2,1H3,(H,23,28)(H,24,25,27)/b18-17-
• InChI Key: PRNBKTKJGKQGSG-ZCXUNETKSA-N
• Canonical SMILES: CCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: CCCNC(=O)/C(=C\1/C2=CC=CC=C2C(=N1)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol
• CAS No.: 892614-26-5

Description

(Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research into similar compounds has explored various synthetic pathways and structural characteristics. For example, Samimi and Yamin (2014) described the isomerisation of similar compounds and confirmed their structures through X-ray diffraction studies, suggesting potential avenues for synthesizing and analyzing related compounds (Samimi & Yamin, 2014).

Potential Pharmacological Applications

Though specific pharmacological applications of this compound are not directly mentioned, research on structurally related compounds indicates interest in their potential medical uses. For instance, Likhosherstov et al. (2014) synthesized a series of similar compounds with antiarrhythmic activity, highlighting the possibility of related compounds having therapeutic applications (Likhosherstov et al., 2014).

Nanotechnology and Material Science

In the field of nanotechnology, Saeed et al. (2013) synthesized and characterized nanoparticles of a nickel(II) complex of a structurally similar compound. This study implies potential applications of such compounds in the development of novel nanomaterials (Saeed et al., 2013).

Quality Control in Pharmaceutical Development

The development of quality control methods for similar substances has been explored, as seen in the work by Sych et al. (2018). Their study on related compounds can provide insights into the analytical techniques necessary for ensuring the quality of pharmaceuticals containing such chemicals (Sych et al., 2018).